Cas no 2229155-12-6 (methyl 3-(aminomethyl)-5-(4-fluorophenyl)pentanoate)

• Product Name: methyl 3-(aminomethyl)-5-(4-fluorophenyl)pentanoate
• CAS No: 2229155-12-6
• MF: C₁₃H₁₈FNO₂
• MW: 239.285927295685
• CID: 5943550
• PubChem ID: 165835353
• Update Time: 2025-05-23

methyl 3-(aminomethyl)-5-(4-fluorophenyl)pentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(aminomethyl)-5-(4-fluorophenyl)pentanoate
• EN300-1781364
• 2229155-12-6

• Inchi： 1S/C13H18FNO2/c1-17-13(16)8-11(9-15)3-2-10-4-6-12(14)7-5-10/h4-7,11H,2-3,8-9,15H2,1H3
• InChI Key： FNVMIIWZCBBOQB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCC(CN)CC(=O)OC

Computed Properties

• Exact Mass: 239.13215698g/mol
• Monoisotopic Mass: 239.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 3-(aminomethyl)-5-(4-fluorophenyl)pentanoate

Methyl 3-(aminomethyl)-5-(4-fluorophenyl)pentanoate (CAS No. 2229155-12-6)

Methyl 3-(aminomethyl)-5-(4-fluorophenyl)pentanoate is a versatile organic compound with the CAS registry number 2229155-12-6. This compound belongs to the class of esters and features a unique structure that combines an amino group, a fluorophenyl moiety, and a pentanoate ester. Its molecular formula is C13H17FNO3, and it has a molecular weight of 263.3 g/mol. The compound is widely studied in various fields, including pharmaceuticals, agrochemicals, and materials science, due to its potential applications in drug design and chemical synthesis.

The structure of methyl 3-(aminomethyl)-5-(4-fluorophenyl)pentanoate consists of a pentanoate backbone with a fluorophenyl group at the fifth position and an aminomethyl group at the third position. This arrangement provides the compound with unique electronic and steric properties, making it an attractive candidate for further functionalization. The presence of the amino group allows for potential bioconjugation reactions, while the fluorophenyl group introduces electron-withdrawing effects that can influence the compound's reactivity and solubility.

Recent studies have highlighted the importance of methyl 3-(aminomethyl)-5-(4-fluorophenyl)pentanoate in drug discovery efforts. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising inhibitory activity against certain protein kinases, which are key targets in cancer therapy.

In addition to its pharmaceutical applications, methyl 3-(aminomethyl)-5-(4-fluorophenyl)pentanoate has also been investigated for its potential use in agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been explored in several research papers. A team of scientists from the University of California reported that analogs of this compound display effective pest control activity without significant environmental toxicity, making them promising candidates for sustainable agriculture.

The synthesis of methyl 3-(aminomethyl)-5-(4-fluorophenyl)pentanoate typically involves multi-step organic reactions, including nucleophilic substitutions, esterifications, and amine functionalizations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound in laboratory settings.

From an analytical standpoint, methyl 3-(aminomethyl)-5-(4-fluorophenyl)pentanoate can be characterized using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These methods provide detailed insights into its molecular structure and functional groups. Furthermore, high-performance liquid chromatography (HPLC) is commonly employed to ensure the purity of this compound during synthesis and quality control processes.

Looking ahead, the demand for methyl 3-(aminomethyl)-5-(4-fluorophenyl)pentanoate is expected to grow due to its expanding applications in both academic research and industrial settings. Its role as a key intermediate in drug development pipelines positions it as an essential component in modern medicinal chemistry. Additionally, ongoing research into its environmental fate and toxicity will be crucial for ensuring its safe use in agricultural and pharmaceutical products.

In conclusion, methyl 3-(aminomethyl)-5-(4-fluorophenyl)pentanoate (CAS No. 2229155-12-6) is a multifaceted organic compound with significant potential across various industries. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, underscores its importance as a valuable tool in contemporary chemical research.